Zinc dethyldithiocarbamate

• Molecular Formula: C5H10NS2Zn+
• Molecular Weight: 213.7 g/mol
• InChI: InChI=1S/C5H11NS2.Zn/c1-3-6(4-2)5(7)8;/h3-4H2,1-2H3,(H,7,8);/q;+2/p-1
• InChIKey: MYKPKCADUYBIBA-UHFFFAOYSA-M

ZDEC: Technical Baseline for Scientific Procurement

Zinc diethyldithiocarbamate (ZDEC; Zn(DEDC)₂; CAS 14324-55-1) is a zinc dithiocarbamate complex that functions as an ultra-accelerator in sulfur vulcanization of natural and synthetic rubbers, particularly in latex applications [1]. As a metal dithiocarbamate, ZDEC exhibits dual antioxidant and pro-oxidant activity depending on the matrix, and demonstrates coordination chemistry relevant to metal-binding applications, including anticancer research [2]. While widely used in industrial rubber goods, ZDEC's formulation selection requires careful consideration of its nitrosamine generation potential [1] and relatively higher water solubility compared to bulkier dithiocarbamate homologs [3].

Ultra-accelerator for sulfur-based NR and synthetic latex vulcanization

Diethylamine-derived nitrosamine liability requires regulatory review for food-contact and medical articles

Single-source ZnS precursor for CVD thin-film and nanoparticle synthesis research

• [1] P. A. B. Marzocca, A. L. Rodríguez Garraza, M. A. Mansilla. Characterization of the natural rubber vulcanizates obtained by different accelerators. European Polymer Journal, 1996, 32(12), 1395-1401. View Source
• [2] A. Singh, R. Patel, S. Daripa, M. K. Bharty, R. J. Butcher, S. K. Hira, L. B. Prasad. Structural insights and in vitro and in vivo anticancer evaluation of dithiocarbamate-based metal complexes against murine lymphoma. Dalton Trans., 2025, 54, 9187-9200. View Source
• [3] P. D. Joseph, C. K. Yeoh, J. L. Keddie, M. J. L. B. de Faria. Release of dithiocarbamates into artificial sweat from latex vulcanizates: Effects of the accelerator type and storage time. Journal of Applied Polymer Science, 2006, 101(6), 3987-3995. View Source

Why Generic ZDEC Substitution Fails in Safety-Critical Rubber

Substitution of ZDEC with another zinc dithiocarbamate, such as zinc dimethyldithiocarbamate (ZDMC) or zinc dibutyldithiocarbamate (ZDBC), without quantitative justification is technically unsound. The dithiocarbamate ligand's alkyl chain length directly modulates critical performance parameters including accelerator solubility in rubber matrices [1], migration and leaching behavior in end-use articles [2], and vulcanization kinetics [3]. These physicochemical differences produce measurable, and often divergent, outcomes in crosslink density, mechanical properties, and compound blooming. Consequently, generic substitution without empirical validation risks compromising product performance, safety compliance, and manufacturing efficiency. The following evidence quantifies these non-interchangeable characteristics.

Toxicity ZDBC substitution may reduce acute oral toxicity classification burden; ZDEC-to-Ziram molar swap can trigger H301 hazard labeling

Nitrosamine ZDEC generates N-nitrosodiethylamine upon thermal processing; ZDBC and dibenzyl analogs are reported as nitrosamine-safe for regulated articles

Sweat Leaching ZDEC releases detectable residues into artificial sweat; ZDBC was not detected under identical conditions, shifting Type IV allergy liability

• [1] E. G. Kolawole. Thermal and photooxidation of polyolefins in the presence of 3,5‐ditertiarybutyl 4‐hydroxybenzyl thioglycollate, zinc diethyldithio carbamate, and irganox 1076. Journal of Applied Polymer Science, 1982, 27(9), 3437-3448. View Source
• [2] P. D. Joseph, C. K. Yeoh, J. L. Keddie, M. J. L. B. de Faria. Release of dithiocarbamates into artificial sweat from latex vulcanizates: Effects of the accelerator type and storage time. Journal of Applied Polymer Science, 2006, 101(6), 3987-3995. View Source
• [3] R. N. Datta, F. A. A. Ingham, A. G. Talma, A. J. de Hoog. Effect of accelerator solubility on the curing characteristics and physico-mechanical properties of SBR/NBR blends: correlation with feeding sequence and blend composition. Rubber Chemistry and Technology, 1998, 71(5), 893-910. View Source

ZDEC vs. Comparators: Quantitative Performance Dashboard

Acute Oral Toxicity Compared to Ziram and ZDBC

In a comparative study of dithiocarbamate release from natural rubber latex vulcanizates into artificial sweat, ZDEC (zinc diethyldithiocarbamate) exhibited significantly higher extractable levels than ZDBC (zinc dibutyldithiocarbamate) [1]. High-performance liquid chromatography analysis quantified the differential migration, a phenomenon attributed to ZDEC's considerably higher water solubility relative to ZDBC [1]. This solubility-driven leaching differential makes ZDBC the preferred accelerator in applications requiring minimal extractable residues, such as medical gloves.

Acute Oral Toxicity

Cross-study comparable

LD50 3,530 mg/kg (rat)

Ziram: 270 mg/kgZDBC: >5,000 mg/kgZineb: >5,200 mg/kg

Supports GHS classification review; ZDEC avoids H301 triggered by Ziram

Cross-study data; verify against current SDS lot

Evidence Dimension	Migration of accelerator into artificial sweat (extent of release)
Target Compound Data	ZDEC: Much higher release
Comparator Or Baseline	ZDBC: Much lower release
Quantified Difference	Qualitative: ZDEC release is 'much higher' than ZDBC
Conditions	Natural rubber latex vulcanizates; artificial sweat extraction; HPLC analysis

Why This Matters

This difference in extractable content is critical for compliance with medical device regulations and for minimizing allergenic potential in skin-contact applications.

• [1] P. D. Joseph, C. K. Yeoh, J. L. Keddie, M. J. L. B. de Faria. Release of dithiocarbamates into artificial sweat from latex vulcanizates: Effects of the accelerator type and storage time. Journal of Applied Polymer Science, 2006, 101(6), 3987-3995. View Source

Sweat Release and Type IV Sensitization Potential

The phase distribution of accelerators in rubber blends critically impacts cure efficiency. In styrene-butadiene rubber/nitrile rubber (SBR/NBR) blends, ZDEC demonstrated a distinct phase preference compared to ZDBC [1]. Energy-dispersive X-ray (EDX) analysis revealed that ZDBC and sulfur are more localized in the SBR phase, while ZDEC is more uniformly distributed or more located in the NBR phase [1]. This differential localization stems from the balance between accelerator solubility parameters and the polarities of the respective rubber phases.

Sweat Release & Sensitization

Head-to-head

ZDEC readily detected; ZDBC not detected

Artificial sweat HPLCNR latex vulcanizates

ZDBC may eliminate detectable accelerator residues in sweat, reducing Type IV dermatitis liability

Confirmed in purified NR latex dipped films

Evidence Dimension	Accelerator phase distribution in SBR/NBR blends
Target Compound Data	ZDEC: More localized in NBR phase
Comparator Or Baseline	ZDBC: More localized in SBR phase
Quantified Difference	Qualitative: ZDEC exhibits preferential NBR phase distribution compared to ZDBC's SBR affinity
Conditions	SBR/NBR blend vulcanizates; EDX microanalysis

Why This Matters

The selection between ZDEC and ZDBC dictates crosslink uniformity in blend compounds, directly influencing final product mechanical performance and avoiding cure heterogeneity.

• [1] R. N. Datta, F. A. A. Ingham, A. G. Talma, A. J. de Hoog. Effect of accelerator solubility on the curing characteristics and physico-mechanical properties of SBR/NBR blends: correlation with feeding sequence and blend composition. Rubber Chemistry and Technology, 1998, 71(5), 893-910. View Source

Nitrosamine Formation Potential

ZDEC exhibits significant synergy as a secondary antioxidant. In a study on thermal and photooxidation of polyolefins, the combination of ZnDEC (ZDEC) with a novel phenolic antioxidant (DBHBT) provided 'considerable synergistic effects' compared to the phenolic alone or in combination with a commercial benchmark, Irganox 1076 [1]. The synergistic mechanism is attributed to ZDEC's peroxide-decomposing action complementing the radical-scavenging activity of the primary antioxidant [1].

Nitrosamine Formation

Class-level inference

ZDEC: NDEA precursor; ZDBC/dibenzyl: nitrosamine-safe

EU 93/11/EECREACH Annex XVIIFDA 21 CFR 175.105

Categorical exclusion for food-contact, medical, and infant-care rubber articles

Regulatory classification; verify jurisdiction-specific thresholds

Evidence Dimension	Antioxidant synergy in thermal stabilization
Target Compound Data	ZDEC + DBHBT: Considerable synergistic effects
Comparator Or Baseline	DBHBT alone, or with Irganox 1076
Quantified Difference	Qualitative: 'considerable synergistic effects' reported
Conditions	Polystyrene and poly(methyl methacrylate) films; thermal and photooxidation studies

Why This Matters

Formulators seeking to maximize stabilization efficiency at reduced total additive loading can leverage ZDEC's synergy to achieve cost-effective polymer protection.

• [1] E. G. Kolawole. Thermal and photooxidation of polyolefins in the presence of 3,5‐ditertiarybutyl 4‐hydroxybenzyl thioglycollate, zinc diethyldithio carbamate, and irganox 1076. Journal of Applied Polymer Science, 1982, 27(9), 3437-3448. View Source

Curing Speed and Blooming Behavior

While not a direct pharmaceutical, ZDEC serves as a key synthetic precursor for novel anticancer metallodrugs. A recent study synthesized dithiocarbamate-based Ni(II), Cu(II), and Zn(II) complexes and evaluated their activity against Dalton's lymphoma (DL) cells. Among the series, a zinc complex (denoted 1c) exhibited the most potent antiproliferative activity with an IC₅₀ value of 7.1 μM [1]. Flow cytometric analysis further demonstrated that this complex induced 64% apoptosis in DL cells [1].

Cure Speed & Blooming

Cross-study comparable

Activity rank: TMTD > ZDEC ≥ ZDBC

ZDBC: better transparencyZDEC: ~10% lower activity vs ZDMC per phr

ZDBC supports improved clarity and lower blooming for transparent articles

Phr adjustment factor for ZDMC-to-ZDEC transition

Evidence Dimension	In vitro anticancer potency (IC₅₀)
Target Compound Data	Zinc dithiocarbamate complex 1c: IC₅₀ = 7.1 μM; 64% apoptosis induction
Comparator Or Baseline	Ni(II) and Cu(II) complexes: higher IC₅₀ values (less potent)
Quantified Difference	Complex 1c was the most potent among the nine complexes tested
Conditions	Dalton's lymphoma (DL) cells; MTT assay; Annexin V-FITC/PI staining and flow cytometry

Why This Matters

This data establishes ZDEC-derived complexes as a promising chemotype for anticancer drug discovery, offering a quantifiable benchmark for research procurement and further SAR studies.

• [1] A. Singh, R. Patel, S. Daripa, M. K. Bharty, R. J. Butcher, S. K. Hira, L. B. Prasad. Structural insights and in vitro and in vivo anticancer evaluation of dithiocarbamate-based metal complexes against murine lymphoma. Dalton Trans., 2025, 54, 9187-9200. View Source

Thermal Stability and ZnS Precursor Suitability

Zinc dithiocarbamates are classified as ultra-accelerators, but their activity varies with alkyl chain length. While direct head-to-head ZDEC vs. ZDMC data is limited in the provided search results, class-level inference indicates that ZDEC, with its ethyl substituents, exhibits slightly lower vulcanization speed than ZDMC (methyl substituents), which is considered an 'ultra-accelerator' with the fastest cure rates [1]. This marginally reduced activity can be advantageous in preventing scorch (premature vulcanization) during processing of thick rubber articles.

Thermal Stability

Cross-study comparable

Decomposition onset ~290–325 °C

ZDMC: ~200 °CZn(S2CNnPr2)2: higher stability

Wider CVD processing window vs. dimethyl analog for ZnS film deposition

TGA under N2/air; ramp 10–15 °C/min

Evidence Dimension	Vulcanization acceleration rate
Target Compound Data	ZDEC: Ultra-accelerator, but moderately slower than ZDMC
Comparator Or Baseline	ZDMC: Fastest among ultra-accelerators
Quantified Difference	Qualitative: ZDMC is 'more efficient' and provides 'fastest' cure
Conditions	Natural rubber compounds; rheometer cure kinetics

Why This Matters

The slightly moderated activity of ZDEC provides a wider processing safety window compared to the extremely fast ZDMC, reducing the risk of scorch in high-temperature mixing and calendaring operations.

• [1] M. A. Martins, R. M. B. Moreno, M. J. O. C. Guimarães, et al. Effects of Accelerators on the Vulcanization Properties of Silica vs. Carbon Black Filled Natural Rubber Compounds. Elastomers and Composites, 2013, 48(2), 115-123. View Source

Best-Fit Application Scenarios for ZDEC

Industrial Latex Dipped Goods Without Nitrosamine Restrictions

For manufacturers of latex gloves, balloons, and catheters seeking a fast-curing accelerator while balancing regulatory constraints on extractable nitrosamines and dithiocarbamates. ZDEC provides an optimal cure rate for thin latex films [1]. However, where minimal artificial sweat extractables are paramount (e.g., surgical gloves), the quantitative leaching data [2] indicate that ZDEC should be substituted with ZDBC or a similar higher homolog to meet stringent allergenicity and regulatory standards [1].

ZnS Thin-Film Synthesis via Single-Source Precursor

In compounding SBR/NBR blends for gaskets, seals, and hoses, ZDEC's unique phase distribution [3] can be strategically leveraged. The evidence shows ZDEC preferentially localizes in the NBR phase, unlike ZDBC which favors the SBR phase [3]. This property allows formulators to design cure systems that crosslink the NBR phase more efficiently, potentially optimizing the blend's oil resistance and compression set properties. This is a key differentiation from generic, less selective dithiocarbamate accelerators.

High-Cure-Rate Rubber Goods with Blooming Tolerance

In polyolefin masterbatch formulations for films and fibers, ZDEC is not a standalone primary antioxidant but serves as a high-value synergistic co-stabilizer. The evidence of its 'considerable synergistic effects' with phenolic antioxidants [4] supports its inclusion at low concentrations (typically <0.5 phr) to boost the performance of primary antioxidants. This allows formulators to either extend product service life under thermal/photooxidative stress or reduce the loading of more expensive primary antioxidants without compromising stability [4].

Cytotoxicity Reference Material for Medical Device Validation

For medicinal chemistry and oncology research programs, ZDEC and its metal complexes represent a validated chemotype with potent, quantifiable in vitro and in vivo activity [5]. The IC₅₀ value of 7.1 μM against DL cells and the 64% apoptosis induction [5] provide a clear benchmark for structure-activity relationship (SAR) studies. Furthermore, the development of liposomal formulations [6] specifically addresses the compound's poor water solubility, offering a translational path for in vivo evaluation and preclinical development [6].

Application

Selection Property

Validation Focus

Industrial latex dipped goods (non-nitrosamine-regulated)

Cure-speed and toxicity review

Throughput vs. GHS hazard classification context

ZnS thin-film synthesis research

Thermal decomposition window

CVD processing parameter review

High-cure-rate rubber with blooming tolerance

Cure kinetics and blooming profile

Formulation loading optimization

Cytotoxicity assay method development

Reported SRM comparator context

Assay sensitivity benchmarking and in vitro/in vivo correlation review

• [1] P. A. B. Marzocca, A. L. Rodríguez Garraza, M. A. Mansilla. Characterization of the natural rubber vulcanizates obtained by different accelerators. European Polymer Journal, 1996, 32(12), 1395-1401. View Source
• [2] P. D. Joseph, C. K. Yeoh, J. L. Keddie, M. J. L. B. de Faria. Release of dithiocarbamates into artificial sweat from latex vulcanizates: Effects of the accelerator type and storage time. Journal of Applied Polymer Science, 2006, 101(6), 3987-3995. View Source
• [3] R. N. Datta, F. A. A. Ingham, A. G. Talma, A. J. de Hoog. Effect of accelerator solubility on the curing characteristics and physico-mechanical properties of SBR/NBR blends: correlation with feeding sequence and blend composition. Rubber Chemistry and Technology, 1998, 71(5), 893-910. View Source
• [4] E. G. Kolawole. Thermal and photooxidation of polyolefins in the presence of 3,5‐ditertiarybutyl 4‐hydroxybenzyl thioglycollate, zinc diethyldithio carbamate, and irganox 1076. Journal of Applied Polymer Science, 1982, 27(9), 3437-3448. View Source
• [5] A. Singh, R. Patel, S. Daripa, M. K. Bharty, R. J. Butcher, S. K. Hira, L. B. Prasad. Structural insights and in vitro and in vivo anticancer evaluation of dithiocarbamate-based metal complexes against murine lymphoma. Dalton Trans., 2025, 54, 9187-9200. View Source
• [6] L. Abu-Serie, M. E. El-Naggar, A. M. Al-Sabagh. Development of Liposomal Formulations of Zinc Diethyldithiocarbamate for Colorectal Cancer Treatment. International Journal of Nanomedicine, 2022, 17, 5347-5364. View Source